Cas no 1216012-13-3 (2-(2,5-dimethylmorpholin-4-yl)ethan-1-amine)

• Product Name: 2-(2,5-dimethylmorpholin-4-yl)ethan-1-amine
• CAS No: 1216012-13-3
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 4578381
• PubChem ID: 43544264
• Update Time: 2025-05-19

2-(2,5-dimethylmorpholin-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dimethylmorpholin-4-yl)ethan-1-amine
• 4-Morpholineethanamine, 2,5-dimethyl-
• 2-(2,5-dimethylmorpholin-4-yl)ethan-1-amine

• Inchi： 1S/C8H18N2O/c1-7-6-11-8(2)5-10(7)4-3-9/h7-8H,3-6,9H2,1-2H3
• InChI Key： QHSYDZMEMUAPCN-UHFFFAOYSA-N
• SMILES： N1(CCN)C(C)COC(C)C1

Experimental Properties

• Color/Form: NA
• Flash Point: 173.1±20.1 °C

2-(2,5-dimethylmorpholin-4-yl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 2-(2,5-dimethylmorpholin-4-yl)ethan-1-amine

Introduction to 2-(2,5-dimethylmorpholin-4-yl)ethan-1-amine (CAS No. 1216012-13-3)

2-(2,5-dimethylmorpholin-4-yl)ethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1216012-13-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the morpholine derivatives class, a group of molecules known for their diverse biological activities and utility in medicinal chemistry. The structural features of 2-(2,5-dimethylmorpholin-4-yl)ethan-1-amine, particularly the presence of dimethyl groups and a morpholine ring, contribute to its unique chemical properties and potential applications in synthetic chemistry and biopharmaceutical research.

The morpholine core in 2-(2,5-dimethylmorpholin-4-yl)ethan-1-amine is a key pharmacophore that influences its interactions with biological targets. Morpholine derivatives are widely recognized for their role as intermediates in the synthesis of various therapeutic agents. The dimethyl substituents at the 2 and 5 positions of the morpholine ring enhance the lipophilicity and metabolic stability of the compound, making it a promising candidate for further development in drug design.

In recent years, there has been a growing interest in exploring the pharmacological potential of 2-(2,5-dimethylmorpholin-4-yl)ethan-1-amine. Research studies have indicated that this compound exhibits promising biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. These findings are particularly intriguing given the increasing demand for novel therapeutic agents with improved efficacy and reduced side effects.

One of the most compelling aspects of 2-(2,5-dimethylmorpholin-4-yl)ethan-1-amine is its versatility as a building block in medicinal chemistry. The compound's unique structural framework allows for modifications at multiple sites, enabling chemists to tailor its properties for specific applications. For instance, its amine functional group can be readily incorporated into more complex molecules through various chemical reactions, such as amide bond formation or alkylation processes.

The synthesis of 2-(2,5-dimethylmorpholin-4-yl)ethan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution reactions, are commonly employed to construct the desired morpholine scaffold. The use of high-performance analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is essential for confirming the structural integrity of the compound at each stage of synthesis.

Recent advancements in computational chemistry have further enhanced the understanding of 2-(2,5-dimethylmorpholin-4-yl)ethan-1-amine's behavior. Molecular modeling studies have provided insights into its binding interactions with biological targets, aiding in the rational design of more potent derivatives. These computational approaches complement traditional experimental methods by predicting potential drug-like properties and optimizing lead compounds for clinical development.

The pharmacokinetic profile of 2-(2,5-dimethylmorpholin-4-yl)ethan-1-amine is another critical aspect that has been extensively studied. Research has demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when tested in preclinical models. These favorable characteristics make it an attractive candidate for further development into a clinical candidate.

In conclusion, 2-(2,5-dimethylmorpholin -4 - yl) ethan - 1 - amine (CAS No . 121601 -13 -3) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities . Its versatility as a synthetic intermediate , coupled with its favorable pharmacokinetic profile , positions it as a valuable asset in drug discovery efforts . As research continues to uncover new applications for this compound , it is expected to play an increasingly important role in the development of next-generation therapeutics .